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Chemical Properties at a Glance

The table below summarizes the key differences based on the information found:

Property
Non-deuterated Tridecanoic
Acid

Deuterated Tridecanoic Acid (d25)

CAS Number 334-48-5 [1] 88170-22-3 [1] (also listed: 202529-03-1 [2])

Molecular Formula C13H26O2 C13HD25O2 [2] [1]

Molecular Weight 214.35 g/mol 239.50 g/mol [2]

Synonyms n-Tridecanoic acid, Tridecylic
acid [1]

Deuterated tridecanoic acid, n-Tridecanoic
acid-d25 [1]

Primary Research
Application

Antimicrobial and antibiofilm
agent against E. coli [2]

Internal standard for quantitative NMR, GC-
MS, or LC-MS analysis [2]

Key Feature A 13-carbon, medium-chain
saturated fatty acid [2]

Deuterium atoms replace 25 hydrogens,
creating a distinct mass signature [2]
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Key Differentiators and Applications

The core difference lies in the presence of deuterium, a stable hydrogen isotope. This substitution increases

the molecular mass without significantly altering the compound's chemical structure or biological reactivity.

This makes the deuterated version ideal for specific research applications:

Role as an Internal Standard: Deuterated tridecanoic acid-d25 is predominantly used as an internal
standard in mass spectrometry-based assays [2]. Its higher molecular weight allows it to be easily

distinguished from its non-deuterated counterpart and other endogenous compounds in a sample.
When a known amount of the deuterated standard is added to a sample at the beginning of analysis,

it corrects for losses during sample preparation and instrumental variability, enabling highly accurate
quantification.

Use in Metabolic Tracing: As demonstrated in a study on anaerobic alkane degradation, fully
deuterated substrates like d34-hexadecane can be used to track metabolic pathways and identify

intermediates via GC-MS [3]. Tridecanoic acid-d25 could be used in a similar manner to study fatty
acid metabolism.

Inherent Biological Activity: The non-deuterated form of tridecanoic acid has been studied for its
direct biological effects, showing activity as an antipersister and antibiofilm agent against *Escherichia

coli* [2].

Experimental Considerations

When using these compounds in research, the experimental protocols will differ significantly based on the

goal:

For Quantitative Analysis (Using Deuterated Standard):

Sample Preparation: Add a precise, known quantity of tridecanoic acid-d25 to your biological

sample (e.g., plasma, tissue homogenate) at the beginning of the extraction process [2].
Extraction and Derivatization: Perform lipid extraction using appropriate organic solvents

(e.g., methanol, chloroform). The sample may be derivatized to make it more volatile for GC-
MS.

Instrumental Analysis: Analyze the sample using GC-MS or LC-MS/MS [2]. The deuterated
standard and the endogenous non-deuterated acid will appear as separate peaks due to their

mass difference.
Quantification: Calculate the concentration of the endogenous non-deuterated tridecanoic acid

by comparing its peak area or intensity ratio to that of the deuterated internal standard.
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For Antimicrobial/Biofilm Studies (Using Non-deuterated Acid):

Compound Preparation: Dissolve non-deuterated tridecanoic acid in a suitable solvent like
DMSO [2].

Bioassay: Treat bacterial cultures (e.g., E. coli) with varying concentrations of the compound.
Assessment: Evaluate its effects on bacterial persistence and biofilm formation using methods

like crystal violet staining for biofilm biomass or colony-forming unit (CFU) counts after antibiotic
treatment to assess persister cell formation [2].

A Researcher's Guide to Decision-Making

To help you select the right compound, here is a visual summary of the decision pathway:

Decision Guide: Choosing Tridecanoic Acid Form

Research Objective

Quantifying metabolites
in a complex mixture?

Studying microbial
biofilm formation?

Tracing metabolic pathways
using isotopic labels?

Use Deuterated Form
(C13HD25O2)

Use Non-deuterated Form
(C13H26O2)

Application: Internal Standard
for GC-MS/LC-MS/NMR

Application: Tracer in
Metabolic Studies

Application: Antimicrobial/
Antibiofilm Agent
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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